Cas no 874288-26-3 (Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]-)

• Product Name: Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]-
• CAS No: 874288-26-3
• MF: C₁₄H₁₃BClNO₃
• MW: 289.521922826767
• CID: 5708587
• PubChem ID: 135741512
• Update Time: 2025-10-10

Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• BORONIC ACID, B-[3-[[[(3-CHLOROPHENYL)METHYL]AMINO]CARBONYL]PHENYL]-
• B-[3-[[[(3-Chlorophenyl)methyl]amino]carbonyl]phenyl]boronic acid
• DTXSID301168367
• [3-[(3-chlorophenyl)methylcarbamoyl]phenyl]boronic acid
• H11643
• BORONICACID,B-[3-[[[(3-CHLOROPHENYL)METHYL]AMINO]CARBONYL]PHENYL]-
• 874288-26-3
• 3-(3-Chlorobenzylcarbamoyl)phenylboronic acid
• Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]-

• Inchi： 1S/C14H13BClNO3/c16-13-6-1-3-10(7-13)9-17-14(18)11-4-2-5-12(8-11)15(19)20/h1-8,19-20H,9H2,(H,17,18)
• InChI Key： YCYWAZBKGRQQNH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 289.0677011g/mol
• Monoisotopic Mass: 289.0677011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]-

Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]- (CAS No. 874288-26-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]-, identified by its CAS number 874288-26-3, is a sophisticated organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical development. This compound, characterized by its intricate molecular structure, serves as a pivotal intermediate in the creation of various biologically active molecules. Its unique chemical properties make it an invaluable tool for researchers exploring novel therapeutic agents and advanced materials.

The molecular framework of Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]- is distinguished by the presence of multiple functional groups, including a boronic acid moiety and an amide linkage. These features contribute to its reactivity and versatility in synthetic chemistry. The boronic acid group, in particular, is well-known for its ability to participate in various organic transformations, such as Suzuki-Miyaura cross-coupling reactions, which are fundamental in constructing complex organic molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the use of boronic acids due to their role in drug discovery and development. The compound’s capacity to form stable complexes with other molecules makes it an excellent candidate for designing targeted therapies. For instance, boron-containing compounds have shown promise in the treatment of cancer and inflammatory diseases. The amide group in Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]- further enhances its potential by allowing for modifications that can fine-tune its biological activity.

One of the most compelling aspects of this compound is its application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is often a key strategy in drug development. The boronic acid moiety can be engineered to interact specifically with the active sites of these enzymes, leading to the development of potent inhibitors. This approach has been particularly successful in the treatment of HIV and hepatitis C.

Moreover, the structural diversity offered by Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]- allows researchers to explore a wide range of derivatives with tailored properties. By modifying the substituents attached to the boronic acid group or the phenyl ring, scientists can optimize solubility, stability, and bioavailability. These modifications are essential for translating laboratory findings into viable clinical candidates.

The latest advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling techniques enable researchers to predict how Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]- will interact with biological targets at a molecular level. This predictive power has accelerated the drug discovery process by allowing for rapid screening of potential candidates before experimental validation.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Boron-containing materials are known for their unique electronic properties, making them suitable for use in semiconductors and advanced electronic devices. The ability to incorporate boronic acids into these materials opens up new possibilities for developing next-generation technologies.

The synthesis of Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]- is another area where recent research has made significant strides. Improved synthetic methodologies have enabled higher yields and purities, making it more accessible for industrial applications. These advancements are crucial for ensuring that researchers have access to sufficient quantities of high-quality material for their studies.

Economic considerations also play a vital role in the adoption of this compound. The cost-effectiveness of producing Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]- is essential for its widespread use in both academic and industrial settings. Recent innovations in synthetic chemistry have aimed at reducing production costs without compromising on quality.

The environmental impact of chemical synthesis is another critical factor that researchers must consider. Green chemistry principles emphasize the development of processes that minimize waste and reduce hazardous byproducts. The synthesis of Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]- has been optimized to align with these principles, ensuring that it can be produced sustainably.

In conclusion, Boronic acid, b-[3-[[[(3-chlorophenyl)methyl]amino]carbonyl]phenyl]- (CAS No. 874288-26-3) represents a remarkable achievement in chemical research with far-reaching implications for pharmaceuticals and materials science. Its unique properties and versatile applications make it a cornerstone molecule in modern chemical synthesis. As research continues to evolve, we can expect even more innovative uses for this compound to emerge.